5-Bromo-2-(4-trifluoromethylphenyl)pyrimidine

• Molecular Formula: C11H6BrF3N2
• Molecular Weight: 303.08 g/mol
• IUPAC Name: 5-bromo-2-[4-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C11H6BrF3N2/c12-9-5-16-10(17-6-9)7-1-3-8(4-2-7)11(13,14)15/h1-6H
• InChI Key: ZLRAHJFXQBBHBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C=N2)Br)C(F)(F)F

Description

5-Bromo-2-(4-trifluoromethylphenyl)pyrimidine is a useful research compound. Its molecular formula is C11H6BrF3N2 and its molecular weight is 303.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

--Quantities: 5-bromo-2-iodopyrimidine 2 (2.64 g, 9.26 mmol), 4-(trifluoromethyl)phenylboronic acid 9 (2.29 g, 12.0 mmol), tetrakis(triphenylphosphine)palladium (53 mg, 0.046 mmol), DME (50 ml), 2M aqueous sodium carbonate (50 ml). The experimental procedure was as described for compound 4 to yield the trifluoromethylphenylpyrimidine 10 (1.58 g, 56%) (from MeOH), m.p. 167° C.; νmax /cm-1 (KBr) 1530, 1420, 1320s, 1165, 1120, 1070 and 1010; δ 7.74 (2H, d, J 8, 3'- and 5'-H), 8.52 (2H, d, J 8, 2'- and 6'-H) and 8.86 (2H, s, 4- and 6-H); m/z 304 (M+), 302 (M+),196 and 171.

Synthesis routes and methods II

Procedure details

5-bromo-2-iodopyrimidine (250 mg), 4-trifluoromethylphenylboronic acid (167 mg), bis(triphenylphosphine)palladium(II) chloride (22 mg) and Na2CO3 (2.1 ml, 1M in H2O) in argon saturated acetonitrile (2.1 ml) was heated under microwave conditions (150° C., 10 minutes). The conversion was monitored and analyzed by HPLC. The crude reaction mixture was concentrated to dryness, then diluted with CH2Cl2, washed with water (3×10 ml), dried over Na2SO4, concentrated under vacuum and purified by chromatography column using CH2Cl2-hexane 1:10 as eluent to give 160 mg of the desired product as a white solid.